Cas no 2891512-75-5 (5-bromo-1H-pyrrolo[3,2-b]pyridine-2,3,6,7-d4)

• Product Name: 5-bromo-1H-pyrrolo[3,2-b]pyridine-2,3,6,7-d4
• CAS No: 2891512-75-5
• MF: C₇H₅BrN₂
• MW: 201.056647062302
• CID: 6827928
• PubChem ID: 172405562
• Update Time: 2025-02-15

5-bromo-1H-pyrrolo[3,2-b]pyridine-2,3,6,7-d4 Chemical and Physical Properties

Names and Identifiers

• CS-26214
• 2891512-75-5
• 5-bromo-1H-pyrrolo[3,2-b]pyridine-2,3,6,7-d4

• Inchi： 1S/C7H5BrN2/c8-7-2-1-5-6(10-7)3-4-9-5/h1-4,9H/i1D,2D,3D,4D
• InChI Key： KJTANNMEOBCHKP-RHQRLBAQSA-N
• SMILES： BrC1C([2H])=C([2H])C2=C(C([2H])=C([2H])N2)N=1

Computed Properties

• Exact Mass: 199.98872Da
• Monoisotopic Mass: 199.98872Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų